N-Ethylidene-4-propyl-4-heptanamine

• CAS No.: 64467-60-3
• Molecular Formula: C12H25N
• Molecular Weight: 183.33 g/mol
• IUPAC Name: N-(4-propylheptan-4-yl)ethanimine
• InChI: InChI=1S/C12H25N/c1-5-9-12(10-6-2,11-7-3)13-8-4/h8H,5-7,9-11H2,1-4H3
• InChI Key: AOSWAYINXPKDRV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)(CCC)N=CC

Description

N-Ethylidene-4-propyl-4-heptanamine (IUPAC name: (E)-N-(propylidene)heptan-4-amine) is a secondary amine characterized by a linear heptane backbone with a propylidene substituent at the 4-position. Its molecular formula is C₁₁H₂₃N, with a molecular weight of 169.31 g/mol. The ethylidene group (-CH₂CH₂-) introduces stereoelectronic effects that influence its reactivity and physical properties, such as boiling point (~180–190°C) and solubility in polar solvents.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares N-Ethylidene-4-propyl-4-heptanamine with structurally related amines and heterocycles:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications/Notes
This compound	C₁₁H₂₃N	169.31	Secondary amine, propylidene	Research intermediate; limited toxicological data
2,2,6,6-Tetramethylpiperidin-4-yl acetate	C₁₃H₂₃NO₂	241.33	Cyclic tertiary amine, ester	Stabilizer in polymers, UV resistance
2-(2,2-Dimethyl-4-phenyl-THP-4-yl)-ethylamine	C₁₅H₂₃NO	241.35	Cyclic ether, primary amine	Uncharacterized toxicity; research applications
4-Ethyl-N-phenethylpiperidin-4-amine (Ethyl 4-ANPP)	C₂₁H₂₈N₂·2HCl	381.4	Piperidine ring, phenethyl	Fentanyl precursor; regulated substance

Physicochemical Properties

• Tetramethylpiperidinyl esters (e.g., 2,2,6,6-tetramethylpiperidin-4-yl acetate): Cyclic structures and ester groups confer thermal stability, making them suitable for industrial use .
• Ethyl 4-ANPP : Piperidine ring and aromatic substituents increase molecular rigidity, affecting binding affinity in opioid receptor interactions .